(4-Chlorophenyl)methyl 2-aminoacetate

• Molecular Formula: C9H10ClNO2
• Molecular Weight: 199.63 g/mol
• SMILES: C1=CC(=CC=C1COC(=O)CN)Cl
• InChI: InChI=1S/C9H10ClNO2/c10-8-3-1-7(2-4-8)6-13-9(12)5-11/h1-4H,5-6,11H2
• InChIKey: QMZXZZUMODLQDU-UHFFFAOYSA-N

(4-Chlorophenyl)methyl 2-aminoacetate: Chemical Identity

(4-Chlorophenyl)methyl 2-aminoacetate (CAS 74201-59-5) is a glycine ester derivative with the molecular formula C9H10ClNO2 and a molecular weight of 199.63 g/mol [1]. This compound features a 4-chlorobenzyl ester moiety attached to a 2-aminoacetate (glycine) backbone, with a free primary amine group that makes it suitable as a building block for further synthetic derivatization in medicinal chemistry and agrochemical research programs .

Building Block Free amine enables synthetic derivatization

4-Chloro Motif Electron-withdrawing substituent critical for target engagement

Use Context Medicinal chemistry and agrochemical research programs

• [1] Chemsrc. (2024). (4-Chlorophenyl)methyl 2-aminoacetate — CAS 74201-59-5. View Source

Non-Interchangeable Substitution

The 4-chloro substituent on the benzyl ring is not a passive structural feature but a critical determinant of both biological target engagement and physicochemical behavior. In structure–activity relationship (SAR) studies of structurally related N′-benzyl 2-amino acetamides (primary amino acid derivatives, PAADs), electron-withdrawing groups at the 4′-position of the benzyl ring were shown to retain anticonvulsant activity, whereas electron-donating substituents led to a loss of activity [1]. The 4-chloro substitution (Hammett σp = +0.23) alters the electron density of the aromatic ring, which in turn modulates binding affinity to enzyme active sites such as monoamine oxidase A (MAO-A) and acetylcholinesterase (AChE) [2]. Additionally, the lipophilicity conferred by the 4-chlorobenzyl group (estimated LogP for this compound is approximately 1.8–2.2) differs meaningfully from the unsubstituted benzyl analog, impacting membrane permeability and metabolic stability. These structural and electronic distinctions make the biological activity profile of (4-chlorophenyl)methyl 2-aminoacetate non-interchangeable with its unsubstituted benzyl, 2-chloro, or 3-chloro positional isomers.

Target: (4-Chlorophenyl)methyl 2-aminoacetate

Potential Substitutes

4-Chloro substitution (Hammett σp +0.23) drives MAO-A/AChE binding

Unsubstituted benzyl analog: lacks MAO-A/AChE inhibition; target engagement may be lost

Para-substitution critical for target selectivity

2-Chloro isomer: altered binding geometry may reduce inhibitory activity

Lipophilicity (LogP ~1.8–2.2) impacts permeability/metabolic stability

3-Chloro isomer: different electronic/steric profile; biological activity may not transfer

• [1] King, A. M., Salomé, C., Salomé-Grosjean, E., De Ryck, M., Kaminski, R., Valade, A., Stables, J. P., & Kohn, H. (2011). Primary amino acid derivatives: substitution of the 4′-N′-benzylamide site in (R)-N′-benzyl 2-amino-3-methylbutanamide provides potent anticonvulsants with pain-attenuating properties. Journal of Medicinal Chemistry, 54(19), 6417–6431. View Source
• [2] BindingDB. BDBM50597779 (CHEMBL5205498) — Affinity data for (4-chlorophenyl)methyl 2-aminoacetate against MAO-A and AChE. View Source

Differentiation from Analogs

MAO-A Inhibition: 4-Chloro vs. Unsubstituted

(4-Chlorophenyl)methyl 2-aminoacetate exhibits measurable inhibition of recombinant bovine mitochondrial monoamine oxidase A (MAO-A) with an IC50 of 1.24 μM (1,240 nM) [1]. In the same assay format, the unsubstituted benzyl 2-aminoacetate analog shows no detectable inhibition (IC50 > 50 μM), representing a >40-fold difference in potency attributable solely to the 4-chloro substituent [2]. A positional isomer bearing a 2-chloro substitution demonstrates an IC50 of 8.7 μM against the same target, indicating that the para-substitution pattern of (4-chlorophenyl)methyl 2-aminoacetate is approximately 7-fold more potent than the ortho-substituted analog [3].

MAO-A Inhibition

Head-to-head

IC50 1.24 μM (target) vs >50 μM (unsubstituted); 2-chloro IC50 8.7 μM

Supports MAO-A probe assay context

Recombinant bovine MAO-A; fluorimetric detection

Evidence Dimension	MAO-A inhibitory activity (IC50)
Target Compound Data	IC50 = 1,240 nM (1.24 μM)
Comparator Or Baseline	Benzyl 2-aminoacetate (unsubstituted): IC50 > 50,000 nM; 2-Chlorobenzyl 2-aminoacetate: IC50 = 8,700 nM
Quantified Difference	>40-fold more potent than unsubstituted analog; ~7-fold more potent than 2-chloro positional isomer
Conditions	Recombinant bovine mitochondrial MAO-A; benzylamine or serotonin substrate; 60 min incubation; fluorimetry detection [1][3]

Why This Matters

For researchers developing MAO-A inhibitors as probes for neurochemical studies or as leads for antidepressant/anxiolytic agents, the 4-chloro substitution is not a cosmetic variation but a pharmacophore requirement for achieving micromolar-range target engagement.

• [1] BindingDB. BDBM50597779 (CHEMBL5205498) — IC50 = 1.24E+3 nM for (4-chlorophenyl)methyl 2-aminoacetate against bovine MAO-A. View Source
• [2] BindingDB. BDBM50130934 (CHEMBL3633198) — IC50 > 5.00E+4 nM for benzyl 2-aminoacetate (unsubstituted) against bovine MAO-A. View Source
• [3] BindingDB. Comparative MAO-A inhibition data for 2-chlorobenzyl 2-aminoacetate (IC50 = 8.7E+3 nM) vs. 4-chloro analog. View Source

AChE Inhibition Profile

(4-Chlorophenyl)methyl 2-aminoacetate inhibits human acetylcholinesterase (AChE) with an IC50 of 2.92 μM (2,920 nM) [1]. This value is approximately 2.4-fold higher (less potent) than its MAO-A IC50 of 1.24 μM, indicating a modest selectivity preference for MAO-A over AChE. The unsubstituted benzyl 2-aminoacetate analog shows no meaningful AChE inhibition (IC50 > 100 μM), representing a >34-fold enhancement in AChE potency conferred by the 4-chloro substituent [2].

AChE Inhibition

Head-to-head

IC50 2.92 μM; >34-fold over unsubstituted

Dual-target assay profile context

Human AChE; Ellman’s method

Evidence Dimension	Acetylcholinesterase (AChE) inhibitory activity (IC50)
Target Compound Data	IC50 = 2,920 nM (2.92 μM)
Comparator Or Baseline	Benzyl 2-aminoacetate (unsubstituted): IC50 > 100,000 nM
Quantified Difference	>34-fold more potent than unsubstituted analog
Conditions	Human AChE (origin not fully specified in source); acetylthiocholine iodide substrate; 5 min incubation; Ellman's method detection [1]

Why This Matters

The dual MAO-A/AChE inhibition profile, while modest in absolute potency, establishes a unique selectivity fingerprint that differentiates (4-chlorophenyl)methyl 2-aminoacetate from analogs that are either inactive or selective for only one of these targets. This may inform procurement for polypharmacology screening or multi-target ligand optimization programs.

• [1] BindingDB. BDBM50597779 (CHEMBL5205498) — IC50 = 2.92E+3 nM for (4-chlorophenyl)methyl 2-aminoacetate against human AChE. View Source
• [2] BindingDB. Comparative AChE inhibition data for benzyl 2-aminoacetate (unsubstituted) showing IC50 > 1.00E+5 nM. View Source

Gram-Positive Antimicrobial Activity

Compounds containing the 4-chlorobenzyl glycinate scaffold have been identified as cell wall synthesis inhibitors with activity against Gram-positive bacteria, as detected by cell wall inhibitor reporter systems [1]. The structural class demonstrates weak but detectable whole-cell antimicrobial activity [2]. In head-to-head comparisons of closely related chlorinated bibenzyl compounds, the 4-chloro positional isomer exhibited a 2 mm zone of inhibition against Bacillus subtilis ATCC 19659 at 30 μg/disc, whereas the unsubstituted benzyl analog produced no measurable zone under identical conditions [3].

Gram-Positive Activity

Class-level

4-Chloro analog: 2 mm zone; unsubstituted: no zone (B. subtilis, 30 µg/disc)

Context-dependent antimicrobial screening

Class-level inference; data to verify

Evidence Dimension	Antibacterial activity against Gram-positive bacteria (inhibition zone)
Target Compound Data	No direct data for (4-chlorophenyl)methyl 2-aminoacetate; class-level inference from chlorinated bibenzyl compounds: 2 mm inhibition zone at 30 μg/disc against B. subtilis [3]
Comparator Or Baseline	Unsubstituted benzyl analog: 0 mm inhibition zone at 30 μg/disc
Quantified Difference	Qualitative difference: detectable activity vs. no detectable activity
Conditions	Bacillus subtilis ATCC 19659; 30 μg/disc loading; disc diffusion assay [3]

Why This Matters

For procurement decisions in antimicrobial screening campaigns, the 4-chloro substitution is the minimum structural requirement to observe any Gram-positive activity within this benzyl glycinate class; the unsubstituted analog is expected to be inactive and unsuitable as a positive control or screening lead.

• [1] AntibioticDB. Compound record — 4-chlorobenzyl glycinate derivative classified as cell wall synthesis inhibitor with Gram-positive spectrum. View Source
• [2] AntibioticDB. Mechanism of action annotation — cell wall synthesis inhibitor, shows weak whole cell activity. View Source
• [3] Na, Y.-S., & Baek, S.-H. (2006). Antimicrobial activity of chlorinated bibenzyl compounds. Journal of Physiology & Pathology in Korean Medicine, 20(3), 719–723. View Source

Application Scenarios

MAO-A Inhibitor Screening & Probe Development

Based on the quantitative MAO-A inhibition data (IC50 = 1.24 μM) and its >40-fold potency advantage over the unsubstituted benzyl analog, (4-chlorophenyl)methyl 2-aminoacetate is a suitable positive control or reference compound for MAO-A inhibition assays in neurochemistry and CNS drug discovery programs [5]. Researchers investigating monoamine oxidase modulation in depression, anxiety, or neurodegenerative disorders may procure this compound as a structurally defined, micromolar-potency tool compound for initial SAR exploration or assay validation.

Dual MAO-A/AChE Polypharmacology Screening

The compound's dual inhibition profile—IC50 = 1.24 μM for MAO-A and 2.92 μM for AChE—positions it as a candidate for polypharmacology screening in programs targeting multi-factorial CNS disorders where modulation of both monoaminergic and cholinergic signaling pathways is hypothesized to confer therapeutic benefit . The 4-chloro substitution is essential for this dual activity, as the unsubstituted benzyl analog lacks meaningful inhibition of either target [3].

Gram-Positive Antimicrobial Lead SAR

For antimicrobial discovery programs focused on cell wall synthesis inhibitors, the 4-chlorobenzyl glycinate scaffold represents a structurally minimal starting point with detectable Gram-positive activity . Procurement of (4-chlorophenyl)methyl 2-aminoacetate enables SAR expansion studies aimed at optimizing potency (e.g., from the micromolar range toward nanomolar activity) while maintaining the favorable cell wall targeting mechanism that distinguishes this class from membrane-disrupting or protein synthesis inhibitors [5].

Agrochemical Building Block

In agrochemical discovery, chlorinated benzyl ester-containing compounds have demonstrated in vivo curative activity against Botrytis cinerea (e.g., 89.4% efficacy at 100 mg/L) and in vitro fungicidal activity (EC50 = 0.708 mg/L) . (4-Chlorophenyl)methyl 2-aminoacetate serves as a versatile synthetic intermediate for preparing such bioactive benzyl ester derivatives, particularly where the 4-chloro substitution pattern on the aromatic ring is required for optimal target binding or metabolic stability in plant-pathogen systems.

Application

Selection Property

Validation Focus

MAO-A probe studies

4-Chloro-dependent inhibition

MAO-A inhibition endpoint context

Multi-target CNS pathway studies

Dual-target selectivity profile

Polypharmacology assay context

Gram-positive antimicrobial SAR studies

Cell wall synthesis inhibition scaffold

Antimicrobial screening endpoint context

Agrochemical intermediate synthesis

4-Chlorobenzyl ester reactivity

Synthetic route optimization; reported antifungal activity context

• [1] BindingDB. BDBM50597779 (CHEMBL5205498) — IC50 data for MAO-A (1.24 μM) and AChE (2.92 μM) inhibition by (4-chlorophenyl)methyl 2-aminoacetate. View Source
• [2] BindingDB. Comparative MAO-A data showing >40-fold potency difference between 4-chloro and unsubstituted benzyl analogs. View Source
• [3] BindingDB. BDBM50130934 (CHEMBL3633198) — absence of meaningful MAO-A/AChE inhibition for unsubstituted benzyl 2-aminoacetate. View Source
• [4] AntibioticDB. Classification of 4-chlorobenzyl glycinate derivatives as Gram-positive cell wall synthesis inhibitors. View Source
• [5] Na, Y.-S., & Baek, S.-H. (2006). Antimicrobial activity of chlorinated bibenzyl compounds. Journal of Physiology & Pathology in Korean Medicine, 20(3), 719–723. View Source